Cas no 892749-92-7 (1-(4-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(4-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892749-92-7
• MF: C₁₆H₁₄N₆OS
• MW: 338.386960506439
• CID: 5422429
• Update Time: 2025-10-23

1-(4-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenyl)-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine
• 1-(4-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C16H14N6OS/c1-2-10-5-7-11(8-6-10)22-14(17)13(19-21-22)16-18-15(20-23-16)12-4-3-9-24-12/h3-9H,2,17H2,1H3
• InChI Key： RXMOBHVNMWZQCT-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3SC=CC=3)N=2)=C(N)N(C2=CC=C(CC)C=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Research Brief on 1-(4-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS: 892749-92-7)

The compound 1-(4-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS: 892749-92-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Its hybrid structure, combining a 1,2,4-oxadiazole ring with a 1,2,3-triazole moiety, exhibits excellent binding affinity to specific kinase targets, particularly those involved in inflammatory and oncogenic pathways. Computational docking studies suggest that the thiophene and oxadiazole groups contribute significantly to its binding interactions.

In vitro assays have demonstrated that 892749-92-7 exhibits potent inhibitory activity against a range of cancer cell lines, with IC50 values in the low micromolar range. Notably, its selectivity profile appears favorable when compared to existing kinase inhibitors, suggesting a reduced likelihood of off-target effects. Mechanistic studies indicate that the compound induces apoptosis via the mitochondrial pathway and inhibits cell cycle progression at the G2/M phase.

Pharmacokinetic evaluations in animal models have shown that the compound possesses acceptable oral bioavailability and metabolic stability. The ethylphenyl group appears to confer improved membrane permeability, while the triazole-amine functionality enhances solubility. These properties make it a promising candidate for further preclinical development.

Current research efforts are focused on optimizing the compound's structure-activity relationship (SAR) through systematic modifications of its functional groups. Particular attention is being paid to improving its selectivity index and reducing potential hepatotoxicity. Several analogs have already been synthesized and are undergoing biological evaluation.

The compound's synthetic route has been refined in recent publications, with emphasis on improving yield and scalability. A key advancement involves the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) for constructing the triazole core, followed by oxidative cyclization to form the oxadiazole ring. These methodological improvements have enabled gram-scale production with high purity.

Emerging data suggest potential applications beyond oncology, including as an anti-inflammatory agent and for neurodegenerative diseases. The compound's ability to modulate neuroinflammatory responses through microglial inhibition is particularly noteworthy and represents a promising new research direction.

In conclusion, 1-(4-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine represents a versatile molecular scaffold with multiple therapeutic potentials. Its unique chemical structure and favorable pharmacological profile position it as an important compound for future drug discovery efforts. Further studies are warranted to fully explore its mechanism of action and therapeutic potential across various disease areas.